Cas no 921558-37-4 (4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921558-37-4
• MF: C₁₉H₂₅N₃O₅
• MW: 375.41890501976
• CID: 5762961
• PubChem ID: 8554444
• Update Time: 2025-07-16

4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024628850
• F2213-0196
• 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• 921558-37-4
• 4-methoxy-N,N-bis(2-methoxyethyl)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, 1,6-dihydro-4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-

• Inchi： 1S/C19H25N3O5/c1-14-7-5-6-8-15(14)22-17(23)13-16(27-4)18(20-22)19(24)21(9-11-25-2)10-12-26-3/h5-8,13H,9-12H2,1-4H3
• InChI Key： OJWYFVUTHHFRKP-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(C1C(=CC(N(C2C=CC=CC=2C)N=1)=O)OC)=O)CCOC

Computed Properties

• Exact Mass: 375.17942091g/mol
• Monoisotopic Mass: 375.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 502.3±60.0 °C(Predicted)
• pka: -1.22±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4) and Its Emerging Applications in Chemical Biology

4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 921558-37-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the pyridazine class, a heterocyclic scaffold that has been extensively studied for its potential biological activities. The presence of multiple functional groups, including a methoxy group, bis(2-methoxyethyl) side chains, and a phenyl ring, contributes to its diverse chemical properties and biological interactions.

The molecular structure of 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4) exhibits a high degree of complexity, which is reflected in its intricate arrangement of atoms and functional groups. The pyridazine core serves as the central aromatic system, providing a stable backbone for further functionalization. The methoxy group at the 4-position introduces a polar characteristic, enhancing solubility in polar solvents while maintaining hydrophobic interactions through the phenyl ring at the 1-position. The N,N-bis(2-methoxyethyl) side chains further modulate the compound's solubility and reactivity, making it suitable for various biochemical applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine derivatives due to their ability to interact with multiple biological targets. Studies have shown that compounds containing the pyridazine moiety exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4) suggests that it may possess unique interactions with biological macromolecules, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural features such as the methoxy group, bis(2-methoxyethyl) side chains, and phenyl ring provides multiple sites for interaction with biological targets. This versatility allows researchers to fine-tune the compound's properties through structural modifications, enabling the development of highly specific and effective therapeutic agents. The pyridazine core itself has been shown to interact with enzymes and receptors involved in various disease pathways, making it an attractive scaffold for medicinal chemistry efforts.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4). Molecular docking studies have been particularly useful in predicting how this compound might bind to biological targets such as kinases and transcription factors. These studies have revealed that the compound can form stable interactions with key residues in target proteins, suggesting its potential as an inhibitor or modulator of these enzymes. This information has guided experimental efforts aimed at optimizing the compound's potency and selectivity.

The synthesis of 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4) presents both challenges and opportunities for synthetic chemists. The complex nature of the molecule requires careful planning to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct this type of compound more efficiently than ever before. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to produce this compound on a larger scale while maintaining high levels of precision.

The pharmacokinetic properties of 4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4) are also of significant interest. Studies have begun to explore how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is crucial for determining its therapeutic window and potential side effects. Preliminary data suggest that the compound exhibits moderate bioavailability and rapid clearance from circulation, which may influence its dosing regimen and overall efficacy.

In conclusion,4-methoxy-N,N-bis(2-methoxyethyl)-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 921558-37-4) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features provide multiple opportunities for interaction with biological targets, making it a valuable scaffold for developing novel therapeutic agents. Advances in computational chemistry and synthetic methodologies have accelerated research efforts in this area， paving the way for future breakthroughs in understanding its pharmacological potential.